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Compound of Interest

Compound Name: Ro 363 hydrochloride

Cat. No.: B10824536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ro 363 hydrochloride is a potent and highly selective β1-adrenoceptor agonist, making it a

valuable tool for cardiovascular research and drug development.[1][2] Its primary action is to

stimulate β1-adrenergic receptors, leading to downstream signaling cascades that modulate

cardiac function. This document provides detailed application notes and protocols for the

preparation and use of Ro 363 hydrochloride stock solutions in various research settings.

Chemical and Physical Properties
A comprehensive summary of the key chemical and physical properties of Ro 363
hydrochloride is presented in Table 1. This information is crucial for accurate stock solution

preparation and experimental design.

Table 1: Properties of Ro 363 Hydrochloride
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Property Value Reference

Molecular Formula C₁₉H₂₆ClNO₆ [1]

Molecular Weight 399.87 g/mol [1]

Appearance White to pink solid [1]

Purity (HPLC) Typically >98%

CAS Number 250580-70-2

Solubility and Stock Solution Preparation
The solubility of Ro 363 hydrochloride in common laboratory solvents is summarized in Table

2. It is recommended to use freshly opened, anhydrous solvents to ensure optimal dissolution,

as hygroscopic solvents can negatively impact solubility.

Table 2: Solubility of Ro 363 Hydrochloride

Solvent Solubility Notes Reference

DMSO
≥ 125 mg/mL (≥

312.60 mM)

Ultrasonic assistance

may be required.

Water
≥ 50 mg/mL (≥ 125.04

mM)

Ultrasonic assistance

may be required.

Protocol for Preparing a 10 mM Stock Solution in DMSO
Materials:

Ro 363 hydrochloride powder

Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Vortex mixer
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Ultrasonic bath (optional)

Procedure:

Accurately weigh the desired amount of Ro 363 hydrochloride powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 3.9987 mg of the compound.

Add the appropriate volume of DMSO to the tube containing the powder. For a 10 mM

solution, add 1 mL of DMSO for every 3.9987 mg of compound.

Vortex the solution vigorously until the powder is completely dissolved.

If dissolution is slow, briefly sonicate the solution in an ultrasonic water bath.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.

Storage and Stability
Proper storage of Ro 363 hydrochloride, both as a solid and in solution, is critical to maintain

its activity.

Table 3: Storage and Stability of Ro 363 Hydrochloride
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Form
Storage
Temperature

Duration Notes Reference

Solid Powder 4°C Long-term

Store under a

dry, inert

atmosphere

(e.g., nitrogen).

Stock Solution in

DMSO or Water
-20°C Up to 1 month

Store under

nitrogen. Avoid

repeated freeze-

thaw cycles.

-80°C Up to 6 months

Store under

nitrogen. Avoid

repeated freeze-

thaw cycles.

Mechanism of Action and Signaling Pathway
Ro 363 hydrochloride is a selective agonist for the β1-adrenergic receptor, a G-protein

coupled receptor (GPCR). Upon binding, it initiates a signaling cascade that is fundamental to

its physiological effects. The canonical signaling pathway is depicted in the diagram below.
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1. Cell Seeding
Seed cells expressing β1-adrenergic receptors

in a multi-well plate and allow to adhere overnight.

2. Pre-treatment with PDE Inhibitor
Incubate cells with a phosphodiesterase (PDE) inhibitor

(e.g., IBMX) to prevent cAMP degradation.

3. Stimulation with Ro 363 Hydrochloride
Add varying concentrations of Ro 363 hydrochloride

to the wells. Include a vehicle control.

4. Incubation
Incubate at 37°C for a predetermined time

(e.g., 15-30 minutes).

5. Cell Lysis
Lyse the cells to release intracellular cAMP.

6. cAMP Detection
Quantify cAMP levels using a commercial assay kit

(e.g., ELISA, HTRF).

7. Data Analysis
Generate a dose-response curve to determine

the EC50 of Ro 363 hydrochloride.

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b10824536?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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